Cas no 2248393-30-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate
• CAS No: 2248393-30-6
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 6396639
• PubChem ID: 165719519
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248393-30-6
• EN300-6516439
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate

• Inchi： 1S/C18H11NO5/c1-2-11-23-13-9-7-12(8-10-13)18(22)24-19-16(20)14-5-3-4-6-15(14)17(19)21/h1,3-10H,11H2
• InChI Key： PZGGXIUBAACORF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OCC#C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.06372245g/mol
• Monoisotopic Mass: 321.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate (CAS No. 2248393-30-6) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate, identified by its CAS number 2248393-30-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from both isoindole and benzoate moieties, linked through a propargyl ether group. The presence of a dioxo (ketone) group at the 1-position of the isoindole ring and the unique propargyl ether functionality at the 4-position of the benzoate ring endows this compound with distinct chemical properties that make it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteres in drug design, where structural modifications can lead to improved pharmacokinetic profiles and enhanced biological activity. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yn-1-yloxy)benzoate structure exemplifies this principle, as the propargyl ether linkage introduces both rigidity and flexibility into the molecular framework. This balance is particularly valuable in designing molecules that can interact effectively with biological targets while maintaining favorable solubility and metabolic stability.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its presence in several bioactive natural products and synthetic drugs. Its ability to adopt multiple conformations and engage in hydrogen bonding makes it an attractive scaffold for designing molecules with specific biological activities. In particular, derivatives of isoindole have been explored for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The dioxo group at the 1-position further enhances the electrophilicity of the isoindole ring, making it a suitable platform for further functionalization.

The benzoate moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yloxy)benzoate contributes to the overall hydrophobicity of the molecule while also providing a site for potential interactions with biological targets. The propargyl ether linkage not only serves as a connecting unit but also introduces a reactive alkyne group that can be further modified through cross-coupling reactions. This reactivity has been exploited in various synthetic strategies to introduce additional functional groups or to link the compound to other biomolecules.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The combination of an isoindole core with a benzoate group linked via a propargyl ether provides a versatile platform for designing molecules with tailored properties. For instance, recent studies have shown that such structures can be modified to develop novel inhibitors of protein-protein interactions or to create probes for studying enzyme mechanisms. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yloxy)benzoate make it an attractive candidate for these applications.

In addition to its structural versatility, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-yloxy)benzoate has shown promise in preliminary biological assays. Early studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases and may have therapeutic potential in treating inflammatory diseases. The propargyl ether group has been particularly noted for its ability to enhance binding affinity when incorporated into drug-like molecules. This property has been leveraged in recent years to develop more potent and selective kinase inhibitors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-indolone derivatives, including those related to 1,3-dioxo -[CAS No:2248393 -30 -6] , remains an active area of research due to their diverse biological activities and synthetic challenges. The development of efficient synthetic routes is crucial for exploring their full potential. Recent advances in transition-metal-catalyzed cross-coupling reactions have provided new tools for constructing complex heterocyclic frameworks like those found in this compound. These methods have enabled chemists to access novel derivatives more efficiently than ever before.

The propargyl ether functionality at the 4-position of the benzoate ring is particularly interesting from a synthetic perspective. It serves as an excellent handle for further derivatization through Sonogashira coupling or other alkyne-based reactions. This reactivity has been exploited to link this compound to other pharmacophores or to introduce additional functional groups that can modulate its biological activity. Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic properties.

From a computational chemistry perspective, [CAS No:2248393 -30 -6] exhibits interesting electronic properties due to its conjugated system involving both isoindole and benzoate moieties . Density functional theory (DFT) calculations have been used to study its electronic structure and predict its reactivity . These studies have provided valuable insights into how structural modifications can influence its interaction with biological targets . For instance , computational analysis has revealed that certain substituents can enhance binding affinity by optimizing hydrogen bonding interactions or by increasing hydrophobicity .

The emerging field of cheminformatics has also played a significant role in evaluating the potential of compounds like [CAS No:2248393 -30 -6] . By leveraging large databases of chemical structures and their biological activities , researchers can identify promising candidates for further exploration . Machine learning algorithms have been trained on datasets containing millions of compounds to predict their biological activity based on their structural features . These tools have helped accelerate the discovery process by prioritizing compounds that are most likely to exhibit desired properties .

In conclusion,[CAS No:2248393 -30 -6] represents an intriguing molecule with significant potential in chemical biology and pharmaceutical research . Its unique structural features , combined with its reactivity , make it a versatile platform for designing novel bioactive molecules . Recent advances in synthetic chemistry , computational methods , and cheminformatics continue to expand our understanding of how such compounds can be developed into effective therapeutic agents . As research progresses , we can expect to see more applications emerge based on this promising scaffold .